Cas no 33963-55-2 (2-methanesulfonylbenzoic acid)

• Product Name: 2-methanesulfonylbenzoic acid
• CAS No: 33963-55-2
• MF: C₈H₈O₄S
• MW: 200.211721420288
• MDL: MFCD00216492
• CID: 89054
• PubChem ID: 284342
• Update Time: 2025-06-14

2-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)benzoic acid
• 2-(Methylsulfonyl)benzenecarboxylic acid
• 2-(Methylsulphonyl)benzoic acid
• 2-methylsulfonylbenzoic acid
• 2-methanesulfonyl-benzoic acid
• 2-Methylsulphonylbenzoic acid
• methylsulfonylbenzoic acid
• o-methylsulphonylbenzoic acid
• 2-methanesulfonylbenzoic acid
• 2-methanesulfonyl benzoic acid
• Benzoic acid, 2-(methylsulfonyl)-
• 2-Mesylbenzoic acid
• NSC140153
• PubChem18527
• Maybridge3_003169
• Oprea1_233472
• 2-methylsulfonyl-benzoic acid
• 2-(Methylsulfonyl)benzoicAcid
• 2-(Methanesul
• AM808239
• NSC-140153
• SCHEMBL34748
• 2-(Methanesulfonyl)benzoic acid
• FT-0676480
• Z57044274
• HMS1440A01
• DTXSID20300953
• AKOS000202040
• 5L-603S
• A6009
• 33963-55-2
• AC-2866
• BZSXEZOLBIJVQK-UHFFFAOYSA-N
• SY003199
• EN300-10940
• CCG-50045
• SODIUMCHLORATE
• MFCD00216492
• AA-516/30011012
• F2167-2593
• IDI1_014556
• SR-01000639454-1
• CS-W002528

• MDL： MFCD00216492
• Inchi： 1S/C8H8O4S/c1-13(11,12)7-5-3-2-4-6(7)8(9)10/h2-5H,1H3,(H,9,10)
• InChI Key： BZSXEZOLBIJVQK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 200.01400
• Monoisotopic Mass: 200.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4787 (rough estimate)
• Melting Point: 136-141°C
• Boiling Point: 437.8℃ at 760 mmHg
• Flash Point: 218.6℃
• Refractive Index: 1.5500 (estimate)
• PSA: 79.82000
• LogP: 1.86910
• Solubility: Slightly soluble in water

2-methanesulfonylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 2-methanesulfonylbenzoic acid

Comprehensive Overview of 2-Methanesulfonylbenzoic Acid (CAS No. 33963-55-2): Properties, Applications, and Industry Insights

2-Methanesulfonylbenzoic acid (CAS No. 33963-55-2) is a specialized organic compound with a molecular formula of C₈H₈O₄S. This sulfonyl-containing benzoic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's methanesulfonyl group and carboxylic acid functionality make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity 2-methanesulfonylbenzoic acid has increased, particularly in the development of small-molecule drugs and crop protection agents. Researchers frequently search for "2-methanesulfonylbenzoic acid synthesis" and "CAS 33963-55-2 supplier," reflecting the compound's growing commercial importance. Its thermal stability (typically stable up to 200°C) and moderate solubility in polar organic solvents like DMSO and methanol make it suitable for various industrial applications.

The pharmaceutical industry particularly values 33963-55-2 as a building block for kinase inhibitors and anti-inflammatory agents. Recent patent literature reveals its use in developing JAK-STAT pathway modulators, addressing current research trends in autoimmune disease treatment. Analytical techniques such as HPLC purity testing (typically >98%) and NMR characterization are essential for quality control when working with this compound.

From an environmental perspective, 2-methanesulfonylbenzoic acid shows biodegradability potential under aerobic conditions, a feature increasingly important in green chemistry initiatives. Manufacturers focusing on "sustainable chemical production" often highlight this aspect. The compound's low volatility (vapor pressure < 0.01 mmHg at 25°C) and minimal ecological toxicity data make it preferable to more hazardous alternatives in many applications.

In material science, researchers are exploring 2-methanesulfonylbenzoic acid derivatives as components in advanced polymer formulations. The sulfonyl group can impart desirable thermal and mechanical properties to specialty plastics. This application aligns with current industry searches for "high-performance polymer additives" and "specialty chemical intermediates."

Quality specifications for CAS 33963-55-2 typically include parameters like assay percentage (often ≥97%), melting point range (usually 158-162°C), and heavy metal content limits. Advanced purification methods such as recrystallization from ethanol/water mixtures can achieve higher purity grades required for sensitive applications.

The global market for 2-methanesulfonylbenzoic acid reflects broader trends in fine chemicals demand, with Asia-Pacific showing particularly strong growth. Current industry discussions often focus on "supply chain optimization" and "cost-effective synthesis routes" for such specialty intermediates. The compound's regulatory status (generally not classified as hazardous under major chemical inventories) facilitates international trade.

Future research directions for 33963-55-2 may explore its potential in catalysis and coordination chemistry, given the electron-withdrawing properties of its functional groups. The scientific community continues to investigate "structure-activity relationships" involving this scaffold, particularly in medicinal chemistry applications where subtle modifications can significantly impact biological activity.